Cas no 878058-82-3 (N-(2-fluorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(2-fluorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878058-82-3
• MF: C₂₃H₂₄FN₃O₄S
• MW: 457.517767906189
• CID: 5510439
• Update Time: 2025-07-15

N-(2-fluorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-fluorophenyl)-2-[[1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-indol-3-yl]sulfonyl]-
• N-(2-fluorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H24FN3O4S/c24-18-9-3-4-10-19(18)25-22(28)16-32(30,31)21-14-27(20-11-5-2-8-17(20)21)15-23(29)26-12-6-1-7-13-26/h2-5,8-11,14H,1,6-7,12-13,15-16H2,(H,25,28)
• InChI Key： YUAVDWRPZYKVQU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(2-fluorophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-(2-Fluorophenyl)-2-({1-2-Oxo-2-(Piperidin-1-yl)ethyl-1H-Indol-3-yl}Sulfonyl)Acetamide: A Comprehensive Overview

N-(2-Fluorophenyl)-2-{1-2-Oxo-2-(Piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878058-82-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases and conditions. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent advancements in the study of this compound.

The molecular structure of N-(2-fluorophenyl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide is notable for its indole and piperidine moieties, which are known for their biological significance. The indole ring, a common structural element in many natural products and pharmaceuticals, contributes to the compound's ability to interact with various biological targets. The piperidine moiety, on the other hand, enhances the compound's lipophilicity and stability, making it a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of N-(2-fluorophenyl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have shown that N-(2-fluorophenyl)-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide can induce apoptosis in cancer cells and inhibit tumor growth. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. These results highlight its potential as a novel anticancer agent and warrant further investigation in clinical trials.

In addition to its anti-inflammatory and antitumor properties, N-(2-fluorophenyl)-2-{1-2-o xo - 2 -( p ipe ri di n - 1 - y l ) e th y l - 1 H - i nd o l - 3 - y l } s u l fo n y l ) a ce ta m i d e has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind its neuroprotective activity is thought to involve the modulation of oxidative stress pathways and the enhancement of neurotrophic factor expression.

The pharmacokinetic properties of N-(2-fluorophenyl)-2-{1-2-o xo - 2 -( p ipe ri di n - 1 - y l ) e th y l - 1 H - i nd o l - 3 - y l } s u l fo n y l ) a ce ta m i d e have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it exhibits low toxicity in preclinical models, further supporting its potential for clinical development.

Despite these promising findings, several challenges remain in the development of N-(2-fluorophenyl)-2-{1-o xo - 2 -( p ipe ri di n - 1 - y l ) e th y l - 1 H - i nd o l - 3 - y l } s u l fo n y l ) a ce ta m i d e as a therapeutic agent. One key challenge is optimizing its solubility and stability to enhance its bioavailability and efficacy. Another challenge is identifying the most effective dosing regimens and formulations for different therapeutic applications.

To address these challenges, ongoing research is focused on developing novel formulations and delivery systems that can improve the pharmacological properties of N-(2-fluorophenyl)-2-{1-o xo - 2 -( p ipe ri di n - 1 - y l ) e th y l - 1 H - i nd o l - 3 - y l } s u l fo n y l ) a ce ta m i d e. For example, nanoparticle-based delivery systems have shown promise in enhancing the solubility and stability of this compound, thereby improving its therapeutic potential.

In conclusion, N-(2-fluorophenyl)-2-{1-o xo - 2 -( p ipe ri di n - 1 - y l ) e th y l - 1 H - i nd o l - 3 - y l } s u l fo n y l ) a ce ta m i d e (CAS No. 878058-82-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders.